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Compound of Interest

Compound Name: Butyl crotonate

Cat. No.: B3427411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available and estimated
thermochemical data for butyl crotonate (specifically, n-butyl (E)-but-2-enoate). Due to a
scarcity of direct experimental values for certain properties, this document combines reported
experimental data with values estimated using established group contribution methods. This
approach provides a robust dataset for use in chemical process design, safety analysis, and
computational modeling.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of n-butyl crotonate. It is
crucial to distinguish between experimentally determined and estimated values.

Table 1: Standard Molar Enthalpy of Formation

Phase AfH® (kJ/mol) Method Source
Combustion

Gas -416 + 3 ] NIST WebBook[1]
Calorimetry

Liquid -461 (estimated) Group Contribution Calculated
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Note: The liquid phase enthalpy of formation is an estimated value, derived from the
experimental gas phase value and an estimated enthalpy of vaporization.

Table 2: Standard Molar Entropy and Heat Capacity (Estimated)

Property Value Method
Standard Molar Entropy (gas, e
435.32 J/mol-K Benson Group Additivity
298.15 K)
Molar Heat Capacity (gas, Cp) See Table 3 Joback Method
Molar Heat Capacity (liquid,
248.5 J/mol-K (at 298.15 K) Joback Method

Cp)

Note: The standard molar entropy and all heat capacity values presented are estimations
calculated using group contribution methods due to the absence of publicly available

experimental data.
Table 3: Estimated Ideal Gas Molar Heat Capacity (Cp) as a Function of Temperature

The ideal gas heat capacity of n-butyl crotonate can be estimated using the Joback method

with the following polynomial equation:
Cp (J/mol-K) =a + bT +cT2 + dT3

Where T is the temperature in Kelvin. The coefficients are estimated as follows:

Coefficient Value

a 1.03 x 102
b 5.85 x 10-1
C -1.58 x 10-4
d -1.02 x 10-8

Experimental and Estimation Methodologies
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A critical aspect of utilizing thermochemical data is understanding the methodologies through
which it was obtained.

Experimental Protocols

Combustion Calorimetry (for Enthalpy of Formation):

The standard enthalpy of formation of gaseous n-butyl crotonate was derived from
combustion calorimetry experiments. A general protocol for this technique involves:

o Sample Preparation: A precise mass of the liquid sample (n-butyl crotonate) is enclosed in
a sample holder, often a gelatin capsule or a container made of a material with a known heat
of combustion.

o Calorimeter Setup: The sample is placed inside a "bomb," a constant-volume vessel, which
is then pressurized with a high-purity oxygen atmosphere. The bomb is submerged in a
known mass of water within a well-insulated calorimeter.

« Ignition and Measurement: The sample is ignited electrically. The combustion reaction
releases heat, which is absorbed by the bomb, the surrounding water, and the calorimeter
components, causing a temperature rise. This temperature change is meticulously measured
with a high-precision thermometer.

» Data Analysis: The heat of combustion is calculated from the temperature rise and the total
heat capacity of the calorimeter system (determined through calibration with a standard
substance like benzoic acid). Corrections are applied for the ignition energy and the
combustion of the sample holder.

o Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated
from the experimental heat of combustion using Hess's Law, along with the known standard
enthalpies of formation of the combustion products (CO2 and H20).

Transpiration Method (for Vapor Pressure and Enthalpy of Vaporization):

The transpiration method is a dynamic technique used to measure the vapor pressure of a
substance, from which the enthalpy of vaporization can be derived. The general procedure is
as follows:
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Sample Placement: A sample of the substance (n-butyl crotonate) is placed in a
thermostatically controlled saturator.

Carrier Gas Flow: An inert carrier gas (e.g., nitrogen or argon) is passed through or over the
sample at a known and controlled flow rate. The gas becomes saturated with the vapor of
the substance.

Vapor Transport and Collection: The gas-vapor mixture exits the saturator and the
transported vapor is collected, typically by condensation in a cold trap or absorption in a
suitable solvent.

Quantification: The amount of condensed or absorbed substance is determined
gravimetrically or by a suitable analytical technique.

Vapor Pressure Calculation: The partial pressure of the substance (its vapor pressure at that
temperature) is calculated from the amount of transported material, the volume of the carrier
gas, and the ideal gas law.

Enthalpy of Vaporization: By measuring the vapor pressure at different temperatures, the
enthalpy of vaporization can be determined from the slope of a plot of In(P) versus 1/T,
according to the Clausius-Clapeyron equation.

Estimation Methodologies

Benson Group Additivity Method:

This method estimates thermochemical properties by summing the contributions of individual

molecular groups. For the standard molar entropy of n-butyl crotonate
(CH3CH=CHCOOCH2CH2CH2CH?s), the molecule is dissected into the following groups, and
their corresponding literature values are summed:

C-(C)(H)s

Cd-(H)

Cd-(CO)

CO-(0)(Cd)
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0-(CO)(C)

C-(O)(C)(H):

C-(C)2(H)2

C-(C)(H)s
A symmetry correction is also applied.
Joback Method:

The Joback method is another group contribution technique used to estimate a range of
thermochemical and physical properties.[2][3][4][5][6] Similar to the Benson method, it involves
breaking down the molecule into its constituent functional groups and summing their
contributions to calculate properties like heat capacity.[2][5]

Logical Relationships and Workflows

The following diagrams illustrate the relationships between different thermochemical properties
and a typical experimental workflow for their determination.

Caption: Relationship between experimental and estimated thermochemical data.

Caption: Typical experimental workflow for thermochemical data acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of Butyl Crotonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427411#thermochemical-data-of-butyl-crotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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